Cas no 220593-82-8 (2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride)

• Product Name: 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride
• CAS No: 220593-82-8
• MF: C₅H₁₁ClN₂
• MW: 134.607239961624
• CID: 4640143
• PubChem ID: 67557421
• Update Time: 2025-11-06

2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azabicyclo[2.1.1]hexan-4-amine dihydrochloride
• 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride
• 220593-82-8
• PS-16595
• 2-azabicyclo[2.1.1]hexan-4-amine diHCl
• CS-0056249
• F85978
• SCHEMBL8341877
• 2-azabicyclo[2.1.1]hexan-4-aminedihydrochloride

• Inchi： 1S/C5H10N2.ClH/c6-5-1-4(2-5)7-3-5;/h4,7H,1-3,6H2;1H
• InChI Key： ZPILZKQCLAWBBO-UHFFFAOYSA-N
• SMILES： NC12CNC(C1)C2.Cl

Computed Properties

• Exact Mass: 170.0377538g/mol
• Monoisotopic Mass: 170.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride

Comprehensive Overview of 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride (CAS No. 220593-82-8)

The compound 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride (CAS No. 220593-82-8) is a bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique bicyclic structure and amine functionality make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule therapeutics and its applications in medicinal chemistry.

In recent years, the demand for 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride has grown, particularly in the context of drug discovery and preclinical studies. Its structural rigidity and hydrogen-bonding capabilities contribute to its utility in designing target-specific ligands. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low off-target effects.

The synthesis of 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride involves advanced organic chemistry techniques, including cyclization reactions and amine protection-deprotection strategies. Its dihydrochloride salt form enhances stability and solubility, making it suitable for in vitro and in vivo studies. These properties are critical for modern high-throughput screening (HTS) platforms, which require compounds with consistent physicochemical properties.

From an SEO perspective, queries related to CAS 220593-82-8 often include terms like "2-azabicyclo[2.1.1]hexan-4-amine synthesis," "bicyclic amine applications," and "pharmaceutical intermediates." These reflect the compound's relevance in academic research and industrial R&D. Additionally, its association with fragment-based drug design (FBDD) and scaffold hopping strategies highlights its versatility.

Beyond its chemical properties, 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride is also explored for its potential in neurological research. The azabicyclo core is found in several CNS-active compounds, sparking interest in its role for neurodegenerative disease targets. This aligns with global health priorities, such as addressing Alzheimer's and Parkinson's disease.

In summary, 2-azabicyclo[2.1.1]hexan-4-amine;dihydrochloride (CAS No. 220593-82-8) represents a promising chemical entity with broad applicability. Its structural features and functional groups position it as a key player in advancing drug development and chemical biology. As research continues, its impact on innovative therapies and scientific breakthroughs is expected to grow.